Cas no 2228195-80-8 (1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one)

• Product Name: 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one
• CAS No: 2228195-80-8
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 6259264
• PubChem ID: 165696207
• Update Time: 2025-10-29

1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(dimethylamino)-3-fluorophenyl]prop-2-en-1-one
• EN300-1757698
• 2228195-80-8
• 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one

• Inchi： 1S/C11H12FNO/c1-4-11(14)8-5-6-10(13(2)3)9(12)7-8/h4-7H,1H2,2-3H3
• InChI Key： KEPLEUZJPVYAGX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C=C)=O)C=CC=1N(C)C

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2228195-80-8 and Product Name: 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one

The compound identified by the CAS number 2228195-80-8 and the product name 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense interest among researchers exploring novel therapeutic agents.

At the core of its molecular structure lies a fluorinated aromatic ring combined with a dimethylamino substituent, which is known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. The presence of a prop-2-en-1-one (allyl ketone) moiety further contributes to its unique reactivity and potential applications in synthetic chemistry. This combination of structural features positions the compound as a versatile scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting various biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with unprecedented accuracy. Studies using molecular docking simulations have revealed that 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one exhibits high affinity for enzymes involved in inflammatory and metabolic disorders. This has spurred interest in its potential as a lead compound for the development of novel therapeutics.

In vitro experiments have demonstrated that this compound exhibits significant inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase, which are pivotal in mediating inflammatory responses. The fluorine atom in the aromatic ring enhances the electrophilicity of the molecule, facilitating interactions with hydrophobic pockets in enzyme active sites. Additionally, the dimethylamino group contributes to hydrogen bonding capabilities, further stabilizing enzyme-inhibitor complexes.

The synthesis of 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These techniques not only improve synthetic efficiency but also allow for modifications that can fine-tune pharmacological properties.

One of the most compelling aspects of this compound is its potential in modulating signaling pathways associated with neurological disorders. Preliminary research suggests that it may interact with receptors and ion channels involved in neuroprotection and cognitive function. The allyl ketone moiety is particularly noteworthy for its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development.

As computational biology continues to evolve, so does our understanding of how structural modifications can influence pharmacological activity. Machine learning models trained on large datasets of drug-like molecules have been instrumental in predicting novel derivatives of 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one with enhanced efficacy and reduced side effects. These predictions are now being validated through experimental synthesis and biological testing, accelerating the drug discovery pipeline.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances binding affinity, metabolic stability, and oral bioavailability. In 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one, the fluorine atom is strategically positioned to interact with key residues in biological targets, thereby improving therapeutic efficacy. This underscores the importance of fluorine chemistry in modern drug design.

Future studies are planned to explore the potential applications of this compound in treating conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. The ability to modify its structure while maintaining core pharmacological properties offers a pathway to develop a family of related compounds with tailored therapeutic profiles. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be crucial in realizing this vision.

In conclusion, 1-[4-(Dimethylamino)-3-fluorophenyl]prop-2-en-1-one (CAS No. 2228195-80-8) represents a promising candidate for further development as a therapeutic agent. Its unique structural features, combined with emerging insights from computational biology and advanced synthetic techniques, position it at the forefront of pharmaceutical innovation. As research progresses, this compound is likely to play a significant role in addressing some of today's most challenging medical conditions.